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Compound of Interest

Compound Name: c-Met-IN-23

Cat. No.: B12374548 Get Quote

Essential Safety and Handling Guide for c-Met-
IN-23
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for the handling of c-Met-IN-23, a c-Met

inhibitor. The information is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Compound Information
c-Met-IN-23 is a small molecule inhibitor of the c-Met receptor tyrosine kinase.[1] It also

demonstrates inhibitory effects on MDR1 and MRP1/2 pumps in certain cancer cell lines,

positioning it as a potential anticancer agent.[1] As with many kinase inhibitors, it should be

handled with care due to its biological activity and potential toxicity.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through inhalation, skin contact,

or ingestion.[2] The following table summarizes the recommended PPE for handling c-Met-IN-
23 in solid (powder) and solution forms.
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Body Part Solid Form (Powder) Solution Form Rationale

Hands

Double-gloving with

nitrile gloves tested for

chemotherapy drug

resistance (e.g.,

ASTM D6978

compliant).[2]

Double-gloving with

nitrile gloves.

Prevents skin contact

and absorption.

Double-gloving

provides an extra

layer of protection

against tears and

contamination.

Eyes/Face

ANSI-approved safety

glasses with side

shields or chemical

splash goggles. A face

shield is

recommended when

handling larger

quantities.[3][4]

ANSI-approved safety

glasses with side

shields or chemical

splash goggles.

Protects against

splashes and airborne

particles entering the

eyes.[4]

Body

A fully buttoned lab

coat is required. For

handling larger

quantities or when

there is a risk of

significant

contamination, a

disposable gown

resistant to chemical

permeation is

recommended.[2]

A fully buttoned lab

coat.

Protects clothing and

skin from

contamination.

Respiratory

For weighing or

procedures that may

generate dust, use a

certified respirator

(e.g., N95) within a

chemical fume hood

or ventilated

enclosure.[2]

Not typically required

if handled in a fume

hood. If there is a risk

of aerosolization

outside of a fume

hood, a respirator

should be used.

Minimizes the risk of

inhaling fine particles

of the compound.
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Handling and Operational Plan
A systematic approach is crucial for the safe handling of c-Met-IN-23. The following workflow

outlines the key steps from receiving the compound to its use in experiments.
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Figure 1: General workflow for handling c-Met-IN-23.
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Experimental Protocol: Preparation of a Stock
Solution
This protocol details the steps for preparing a stock solution of c-Met-IN-23, a common

procedure in a research setting.

Preparation:

Consult the Safety Data Sheet (SDS) for c-Met-IN-23. If an SDS is not provided, request

one from the supplier.[5]

Ensure all necessary PPE is worn correctly.

Perform all manipulations within a certified chemical fume hood.

Weighing the Compound:

Use an analytical balance to accurately weigh the desired amount of c-Met-IN-23 powder.

Use anti-static weighing paper or a suitable container.

Handle the powder carefully to avoid generating dust.

Solubilization:

Transfer the weighed powder to a sterile, appropriate-sized vial (e.g., a glass vial with a

PTFE-lined cap).

Add the appropriate volume of the desired solvent (e.g., DMSO) to achieve the target

concentration.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Storage:

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the stock solution at the recommended temperature (typically -20°C or -80°C) to

maintain stability.

Disposal Plan
Proper disposal of c-Met-IN-23 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Solid Compound
Collect in a clearly labeled hazardous chemical

waste container.

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of in a designated solid hazardous

waste container. Do not mix with general lab

waste.

Liquid Waste (e.g., unused solutions, cell culture

media containing the compound)

Collect in a labeled hazardous liquid waste

container. The container should be compatible

with the solvents used.

Contaminated PPE (e.g., gloves, disposable

gowns)

Place in a designated solid hazardous waste

container.

All waste must be managed and disposed of in accordance with local, state, and federal

regulations for hazardous chemical waste.[6][7] Arrange for pickup and disposal by a certified

hazardous waste management company.

Emergency Procedures
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Exposure Type Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an absorbent material. Collect the absorbed

material into a sealed container for hazardous

waste disposal. Clean the spill area thoroughly.

This information is intended as a guide for trained laboratory personnel. Always consult the

specific Safety Data Sheet (SDS) for c-Met-IN-23 and follow your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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